2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide

• IUPAC Name: 2-chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide
• InChI: InChI=1S/C13H19ClN2O2/c1-2-13(5-3-6-13)10-16(12(17)8-14)9-11-4-7-18-15-11/h4,7H,2-3,5-6,8-10H2,1H3
• InChI Key: JUBOCPDBURQGFH-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCC1)CN(CC2=NOC=C2)C(=O)CCl
• Molecular Formula: C13H19ClN2O2
• Molecular Weight: 270.75 g/mol

Description

2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. It belongs to the class of compounds known as nicotinic acetylcholine receptor agonists and has been shown to have analgesic and anti-inflammatory properties. In

Mechanism of Action

2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide acts as a selective agonist of the α4β2 and α6β2 nicotinic acetylcholine receptors. These receptors are widely distributed in the central and peripheral nervous systems and are involved in the modulation of pain and inflammation. Activation of these receptors by 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the modulation of pain pathways.
Biochemical and Physiological Effects
2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have anti-inflammatory effects in animal models of inflammation. In addition, 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has been shown to have antinociceptive effects in animal models of neuropathic pain, which suggests that it may be useful for the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the α4β2 and α6β2 nicotinic acetylcholine receptors, which makes it a useful tool for studying the role of these receptors in pain and inflammation. However, 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has some limitations for use in lab experiments. It has a short half-life, which makes it difficult to administer and study over long periods of time. In addition, it has been shown to have some toxic effects in animal models, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide. One area of interest is the development of new analogs of 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide that have improved pharmacological properties, such as longer half-lives and reduced toxicity. Another area of interest is the study of the role of nicotinic acetylcholine receptors in pain and inflammation, which may lead to the development of new therapeutic agents for these conditions. Finally, there is interest in the study of the molecular mechanisms underlying the analgesic and anti-inflammatory effects of 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide, which may lead to the development of new targets for drug development.

Synthesis Methods

The synthesis of 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide involves a series of chemical reactions that start with the reaction of 2-chloro-N-(1-ethylcyclobutyl)methylamine with 3-chloropropionyl chloride to form 2-chloro-N-(1-ethylcyclobutyl)methyl-N-(3-chloropropionyl)amine. This intermediate is then reacted with sodium azide to form 2-chloro-N-(1-ethylcyclobutyl)methyl-N-(1-azido-3-chloropropan-2-yl)amine, which is then reduced with palladium on carbon to form 2-chloro-N-(1-ethylcyclobutyl)methylamine. The final step involves the reaction of this amine with 3-(oxazol-3-yl)propanoic acid to form 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide.

Scientific Research Applications

2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has been extensively studied for its potential as a therapeutic agent for the treatment of pain and inflammation. It has been shown to have potent analgesic effects in animal models of acute and chronic pain, including neuropathic pain, inflammatory pain, and cancer pain. 2-Chloro-N-[(1-ethylcyclobutyl)methyl]-N-(1,2-oxazol-3-ylmethyl)acetamide has also been shown to have anti-inflammatory effects in animal models of inflammation, including carrageenan-induced paw edema and lipopolysaccharide-induced systemic inflammation.